molecular formula CoAs<br>AsCo B1605061 Cobalt arsenide CAS No. 27016-73-5

Cobalt arsenide

Cat. No. B1605061
CAS RN: 27016-73-5
M. Wt: 133.85479 g/mol
InChI Key: NMLUQMQPJQWTFK-UHFFFAOYSA-N
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Description

Cobalt arsenide is a useful research compound. Its molecular formula is CoAs and its molecular weight is 133.85479 g/mol. The purity is usually 95%.
The exact mass of the compound Cobalt arsenide is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Acute Toxic;Environmental Hazard, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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properties

CAS RN

27016-73-5

Product Name

Cobalt arsenide

Molecular Formula

CoAs
AsCo

Molecular Weight

133.85479 g/mol

IUPAC Name

arsanylidynecobalt

InChI

InChI=1S/As.Co

InChI Key

NMLUQMQPJQWTFK-UHFFFAOYSA-N

SMILES

[Co]#[As]

Canonical SMILES

[Co]#[As]

Other CAS RN

27016-73-5
65453-05-6

Pictograms

Acute Toxic; Environmental Hazard

Origin of Product

United States

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